![molecular formula C16H17NO5S B500599 2-{[(3-Ethyl-4-methoxyphenyl)sulfonyl]amino}benzoic acid CAS No. 902249-13-2](/img/structure/B500599.png)
2-{[(3-Ethyl-4-methoxyphenyl)sulfonyl]amino}benzoic acid
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Description
“2-{[(3-Ethyl-4-methoxyphenyl)sulfonyl]amino}benzoic acid” is a chemical compound with the molecular formula C16H17NO5S . It is a derivative of benzoic acid, which is a common constituent in a variety of essential oils and is frequently used in food preservation.
Synthesis Analysis
While specific synthesis methods for “2-{[(3-Ethyl-4-methoxyphenyl)sulfonyl]amino}benzoic acid” were not found in the search results, similar compounds have been synthesized through various methods. For instance, Schiff bases, which are similar in structure, can be prepared and structurally characterized based on elemental analyses, NMR, UV-Vis, and IR spectral data .
Molecular Structure Analysis
The molecular structure of “2-{[(3-Ethyl-4-methoxyphenyl)sulfonyl]amino}benzoic acid” consists of a benzoic acid group attached to a sulfonyl-amino group, which is further connected to a 3-ethyl-4-methoxyphenyl group . The exact 3D conformer or crystal structure was not found in the search results.
Mechanism of Action
Target of Action
Based on its structure, it can be inferred that it may interact with proteins or enzymes that have affinity for benzoic acid derivatives .
Mode of Action
It’s known that benzoic acid derivatives often act by binding to their target proteins and modulating their activity . The sulfonamide group in the compound could potentially form hydrogen bonds with the target, enhancing its binding affinity .
Biochemical Pathways
Benzoic acid derivatives are often involved in pathways related to inflammation and pain, as they can inhibit the production of prostaglandins .
Pharmacokinetics
Benzoic acid derivatives are generally well absorbed and widely distributed in the body . They are primarily metabolized in the liver and excreted in the urine .
Result of Action
Benzoic acid derivatives often result in the inhibition of certain enzymes, leading to a decrease in the production of inflammatory mediators .
Action Environment
Environmental factors can influence the action, efficacy, and stability of “2-{[(3-Ethyl-4-methoxyphenyl)sulfonyl]amino}benzoic acid”. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its interaction with its targets .
properties
IUPAC Name |
2-[(3-ethyl-4-methoxyphenyl)sulfonylamino]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO5S/c1-3-11-10-12(8-9-15(11)22-2)23(20,21)17-14-7-5-4-6-13(14)16(18)19/h4-10,17H,3H2,1-2H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIDWITYBHHCFGJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(3-Ethyl-4-methoxyphenyl)sulfonyl]amino}benzoic acid |
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